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Compound of Interest

(S)-1,2-Dimethylipiperazine
dihydrochloride

Cat. No.: B1400745

Compound Name:

An In-Depth Technical Guide to (S)-1,2-Dimethylpiperazine Dihydrochloride for Advanced
Research and Development

Abstract

(S)-1,2-Dimethylpiperazine dihydrochloride (CAS No. 485841-50-7) is a chiral heterocyclic
building block of significant interest to the pharmaceutical and agrochemical industries. Its
stereochemically defined structure serves as a critical synthon in the development of complex,
biologically active molecules. The piperazine core is a privileged scaffold in medicinal
chemistry, frequently utilized to modulate aqueous solubility, lipophilicity, and receptor-binding
affinity. This guide, prepared from the perspective of a Senior Application Scientist, provides an
in-depth overview of this compound, consolidating essential technical data on its chemical
properties, synthesis, analytical characterization, applications in drug discovery, and
comprehensive safety protocols. The methodologies described herein are grounded in
established chemical principles to ensure reproducibility and reliability in a research and
development setting.

Compound Identification and Physicochemical
Properties

The unambiguous identification of a chemical entity is the foundation of all subsequent
research. (S)-1,2-Dimethylpiperazine dihydrochloride is the hydrochloride salt of the (S)-
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enantiomer of 1,2-dimethylpiperazine. The dihydrochloride form enhances the compound's
stability and aqueous solubility, rendering it more amenable for use in various synthetic and
biological applications compared to its free base form.

Property Value Source(s)

CAS Number 485841-50-7 [LI121031[4]15]

] (S)-1,2-Dimethylpiperazine
Chemical Name ] ] [1][3]
dihydrochloride

(29)-1,2-dimethylpiperazine
Synonyms dihydrochloride, (S)-1,2- [1][3]
dimethylpiperazine 2HCI

Molecular Formula CeH16CI2N2 [1]
Molecular Weight 187.11 g/mol [11[2]
Appearance White to off-white solid [3]

Room Temperature, under
Storage Temperature ) [3]
inert atmosphere

Synthesis and Manufacturing Considerations

The synthesis of chiral piperazines like (S)-1,2-dimethylpiperazine is a non-trivial process that
requires precise control over stereochemistry. While multiple routes to racemic 1,2-
dimethylpiperazine exist, achieving the enantiomerically pure (S)-form typically involves either
asymmetric synthesis or chiral resolution of a racemic mixture. The final step involves salt
formation with hydrochloric acid to yield the stable dihydrochloride product.

From a process chemistry perspective, the selection of a synthetic route is governed by factors
such as cost of starting materials, scalability, overall yield, and the robustness of the chiral
control step. A generalized workflow illustrates the key decision points in manufacturing this
chiral intermediate.
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Starting Materials

Racemic Precursors Chiral Pool Precursors
(e.g., 1,2-diaminopropane) (e.g., (S)-Alanine derivative)
Route 1
Core Synthesis

Cyclization Reaction Route 2
(Forms piperazine ring)

Stereochemical Control

Chiral Resolution Asymmetric Synthesis

(Separation of enantiomers) (Direct formation of (S)-enantiomer)

~

Final Processing

(S)-1,2-Dimethylpiperazine
(Free Base)

Salt Formation
(Reaction with HCI)

(S)-1,2-Dimethylpiperazine

dihydrochloride
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Caption: Standard analytical workflow for quality control of the title compound.

Applications in Research and Drug Development
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The piperazine heterocycle is a cornerstone of modern medicinal chemistry, appearing in
numerous FDA-approved drugs. [6][7]its utility stems from several key features:

e Physicochemical Modulation: The two nitrogen atoms can be protonated, allowing for fine-
tuning of a drug's solubility and pharmacokinetic profile.

 Structural Scaffold: The piperazine ring provides a rigid, well-defined linker to orient
pharmacophoric groups in three-dimensional space for optimal interaction with biological
targets. [7]* Synthetic Tractability: The secondary amine functionalities offer straightforward
handles for chemical modification.

The specific value of (S)-1,2-Dimethylpiperazine dihydrochloride lies in its defined
stereochemistry. Biological systems are chiral, and often only one enantiomer of a drug is
responsible for the desired therapeutic effect, while the other may be inactive or cause
unwanted side effects. Using an enantiomerically pure building block like this one ensures that
the final drug candidate has the correct spatial orientation, a critical aspect of rational drug
design. [8][9]
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Caption: Role of a chiral building block in stereoselective drug synthesis.
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Safety, Handling, and Storage

As with any chemical reagent, proper handling procedures are essential to ensure personnel
safety. (S)-1,2-Dimethylpiperazine dihydrochloride is classified as harmful if swallowed and
causes skin and eye irritation. [3]

Personal Protective Equipment (PPE)

o Eye Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN166 or
NIOSH standards). [10]* Hand Protection: Handle with chemical-impermeable gloves (e.g.,
nitrile rubber) inspected prior to use. [10]* Skin and Body Protection: Wear a lab coat. For
larger quantities, consider impervious clothing. [10]* Respiratory Protection: Avoid dust
formation. [11]If dust is generated, use a NIOSH-approved particulate respirator.

Handling and Storage Protocol

» Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.
[1L0]Eyewash stations and safety showers must be readily accessible.

» Handling: Avoid contact with skin, eyes, and clothing. [12]Avoid breathing dust. Wash hands
thoroughly after handling. [12]3. Storage: Keep the container tightly closed in a dry, cool, and
well-ventilated place. [10][12]Store under an inert atmosphere (e.g., nitrogen or argon) as the
material may be sensitive to air or moisture.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention. [1][11]* In Case of Skin
Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of water.
Consult a doctor if irritation persists. [1][11]* In Case of Eye Contact: Rinse cautiously with
pure water for at least 15 minutes. [1][11]Remove contact lenses, if present and easy to do.
Continue rinsing and consult a doctor. [3]* If Swallowed: Rinse mouth with water. Do NOT
induce vomiting. Call a poison control center or doctor immediately. [1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1400745#s-1-2-dimethylpiperazine-dihydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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